Cas no 435345-41-8 (1-(2-Fluorobenzyl)piperazine)

• Product Name: 1-(2-Fluorobenzyl)piperazine
• CAS No: 435345-41-8
• MF: C₁₁H₁₆ClFN₂
• MW: 230.709545135498
• MDL: MFCD05656276
• CID: 332296
• PubChem ID: 45074778
• Update Time: 2025-04-19

1-(2-Fluorobenzyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[(2-fluorophenyl)methyl]-, hydrochloride (1:1)
• 1-(2-FLUOROBENZYL)PIPERAZINE
• 1-(2-Fluoro-benzyl)-piperazine
• 1-(2-Fluoro-benzyl)-piperazinehydrochloride
• F30670
• 1-[(2-fluorophenyl)methyl]piperazine hydrochloride
• 1-(2-Fluorobenzyl)piperazine hydrochloride
• 1-(2-Fluorobenzyl)piperazine HCl
• 1-(2-Fluoro-benzyl)-piperazine hydrochloride
• SCHEMBL3033058
• WS-01227
• 435345-41-8
• AKOS015849805
• MFCD05656276
• 1-(2-Fluorobenzyl)piperazine

• MDL： MFCD05656276
• Inchi： 1S/C11H15FN2.ClH/c12-11-4-2-1-3-10(11)9-14-7-5-13-6-8-14;/h1-4,13H,5-9H2;1H
• InChI Key： OXMUYUYVRLSVIX-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1CN1CCNCC1

Computed Properties

• Exact Mass: 194.12200
• Monoisotopic Mass: 230.0986044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.170 g/mL at 25 °C(lit.)
• Boiling Point: 93-96 °C0.2 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.5330(lit.)
• PSA: 15.27000
• LogP: 1.49760

1-(2-Fluorobenzyl)piperazine Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Safety Instruction： 23-24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines